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Compound of Interest

Compound Name: Titanium nitrate

Cat. No.: B8366583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and

handling of anhydrous titanium nitrate, a highly reactive and volatile inorganic compound. The

information is compiled from various scientific sources to assist researchers in its safe and

effective preparation and use.

Introduction
Anhydrous titanium nitrate, with the chemical formula Ti(NO₃)₄, is a unique volatile binary

transition metal nitrate.[1] It exists as a colorless, diamagnetic solid that readily sublimes.[1] Its

high reactivity and powerful oxidizing nature make it a compound of interest in various chemical

syntheses, although its instability and hygroscopic nature present significant handling

challenges.[1][2] This guide focuses on the primary method for its synthesis, which involves the

nitration of titanium(IV) chloride with dinitrogen pentoxide.

Synthesis of Anhydrous Titanium Nitrate
The most established method for the synthesis of anhydrous titanium nitrate is the reaction of

titanium(IV) chloride (TiCl₄) with dinitrogen pentoxide (N₂O₅).[1][2] It is crucial to note that

hydrated titanium nitrate, which can be formed by dissolving titanium metal or its compounds

in nitric acid, cannot be dehydrated to the anhydrous form as it readily decomposes upon

heating.[2]
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Core Reaction
The fundamental chemical equation for the synthesis is:

TiCl₄ + 4 N₂O₅ → Ti(NO₃)₄ + 4 ClNO₂[2]

This reaction is typically carried out in a non-polar solvent, as anhydrous titanium nitrate is

soluble in solvents like carbon tetrachloride.[1][2]

Experimental Protocol
A detailed experimental protocol for the synthesis of anhydrous titanium nitrate requires

careful handling of air- and moisture-sensitive reagents. The following procedure is a

synthesized protocol based on available literature. All manipulations should be performed using

Schlenk line techniques under an inert atmosphere (e.g., dry nitrogen or argon).

2.2.1. Preparation of Dinitrogen Pentoxide (N₂O₅)

Dinitrogen pentoxide is a powerful nitrating agent and must be prepared fresh or purified before

use. A common laboratory synthesis involves the dehydration of nitric acid (HNO₃) with

phosphorus pentoxide (P₄O₁₀).

Reaction: P₄O₁₀ + 12 HNO₃ → 4 H₃PO₄ + 6 N₂O₅

Procedure: In a flamed-dried Schlenk flask equipped with a magnetic stir bar, place

phosphorus pentoxide. Cool the flask in an ice bath and slowly add fuming nitric acid

dropwise with vigorous stirring. The dinitrogen pentoxide can be isolated by sublimation.

2.2.2. Synthesis of Anhydrous Titanium Nitrate

Apparatus: A multi-necked, flame-dried Schlenk flask equipped with a magnetic stir bar, a

dropping funnel, and a condenser connected to a bubbler is required.

Procedure:

Under a positive pressure of inert gas, charge the Schlenk flask with a solution of freshly

distilled titanium(IV) chloride in a dry, non-polar solvent (e.g., carbon tetrachloride).
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Cool the reaction mixture to a low temperature (e.g., -78 °C using a dry ice/acetone bath).

In a separate Schlenk flask, prepare a solution of dinitrogen pentoxide in the same dry,

non-polar solvent.

Transfer the dinitrogen pentoxide solution to the dropping funnel.

Add the dinitrogen pentoxide solution dropwise to the stirred titanium(IV) chloride solution

over an extended period. The reaction is exothermic and the temperature should be

carefully controlled.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for several hours.

The product, anhydrous titanium nitrate, will precipitate as a white solid.

2.2.3. Purification

Anhydrous titanium nitrate is volatile and can be purified by sublimation under vacuum.

Procedure:

Remove the solvent from the reaction mixture under reduced pressure.

Gently heat the remaining solid under high vacuum. The anhydrous titanium nitrate will

sublime and can be collected on a cold finger or in a cooler part of the apparatus.

Logical Relationship of Synthesis Steps
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Synthesis Workflow for Anhydrous Titanium Nitrate
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Caption: Workflow for the synthesis of anhydrous titanium nitrate.
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Quantitative Data
Due to the challenges in handling anhydrous titanium nitrate, detailed quantitative data in the

literature is scarce. The following table summarizes the available information.

Parameter Value Reference

Molar Mass 295.88 g/mol [1]

Melting Point 58.5 °C [2]

Appearance Colorless, volatile solid [1][2]

Solubility (non-polar) Soluble in CCl₄ [1][2]

Infrared Absorption (N-O) Strong peak at 1635 cm⁻¹ [1]

Experimental Workflow Diagram
The following diagram illustrates the key steps and considerations in the experimental setup for

the synthesis of anhydrous titanium nitrate.
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Caption: Key stages in the experimental workflow for synthesis.
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Hazards and Safety Precautions
Anhydrous titanium nitrate is a powerful oxidizer and is highly reactive.[2] It is also

hygroscopic and reacts with water.[1] Therefore, strict safety precautions must be followed.

Handling: All manipulations must be carried out in a well-ventilated fume hood or a glovebox

under an inert atmosphere. Use appropriate personal protective equipment (PPE), including

safety goggles, a lab coat, and chemical-resistant gloves.

Storage: Store anhydrous titanium nitrate in a tightly sealed container under an inert

atmosphere in a cool, dry place away from combustible materials.

Reactivity: Avoid contact with organic materials, as it can react violently.[2] It is also sensitive

to moisture and will decompose.

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations. Small amounts can be carefully decomposed by slow addition to a large volume

of water, followed by neutralization.

Signaling Pathway (Reaction Mechanism)
The reaction between titanium(IV) chloride and dinitrogen pentoxide is a ligand exchange

reaction. The chloride ligands on the titanium center are replaced by nitrate ligands from

dinitrogen pentoxide.

Reaction Pathway

TiCl₄

Ti(NO₃)₄

Nitration

4 ClNO₂

4 N₂O₅
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Caption: Simplified reaction pathway for the formation of Ti(NO₃)₄.

Conclusion
The synthesis of anhydrous titanium nitrate is a challenging yet important procedure for

accessing a highly reactive nitrating and oxidizing agent. The primary route via the reaction of

titanium(IV) chloride and dinitrogen pentoxide requires stringent anhydrous and inert

atmosphere techniques. This guide provides a foundational understanding of the synthesis,

handling, and properties of this compound to aid researchers in their scientific endeavors.

Further research to develop alternative, safer, and more scalable synthetic routes would be a

valuable contribution to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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